2-Pyridin-3-YL-thiazole-5-carboxylic acid
Overview
Description
2-Pyridin-3-YL-thiazole-5-carboxylic acid is a compound with the molecular weight of 206.22 . It is a pale-yellow to yellow-brown solid . The IUPAC name for this compound is 2-(3-pyridinyl)-1,3-thiazole-5-carboxylic acid .
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported via the remodeling of (Aza)indole/Benzofuran skeletons . This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .Molecular Structure Analysis
The molecular structure of 2-Pyridin-3-YL-thiazole-5-carboxylic acid is represented by the linear formula C9H6N2O2S . The InChI code for this compound is 1S/C9H6N2O2S/c12-9(13)7-5-11-8(14-7)6-2-1-3-10-4-6/h1-5H, (H,12,13) .Physical And Chemical Properties Analysis
The physical form of 2-Pyridin-3-YL-thiazole-5-carboxylic acid is a pale-yellow to yellow-brown solid . The compound has a molecular weight of 206.22 .Scientific Research Applications
Pharmaceutical Research
Thiazole derivatives, including compounds like 2-Pyridin-3-YL-thiazole-5-carboxylic acid, are often explored for their potential pharmaceutical applications. They can serve as core structures for developing new drugs due to their bioactive properties. For instance, they may interact with enzymes or receptors in the body, leading to therapeutic effects against various diseases .
Material Science
In material science, thiazole compounds can be used to develop new materials with specific fluorescence properties. These materials can be useful in creating sensors or imaging agents that respond to environmental changes .
Organic Synthesis
Thiazole derivatives are also valuable in organic synthesis. They can act as intermediates in the synthesis of more complex molecules, which can have applications ranging from medicinal chemistry to materials science .
Analytical Chemistry
In analytical chemistry, thiazole derivatives can be used as reagents or indicators due to their chemical properties. They might be involved in developing assays or tests for detecting other substances .
Agricultural Chemistry
Thiazole compounds may have applications in agriculture, such as serving as precursors for agrochemicals. They could potentially lead to the development of new pesticides or herbicides .
Environmental Science
In environmental science, thiazole derivatives could be used in pollution control or remediation efforts. Their chemical properties might make them suitable for breaking down pollutants or for use in environmental sensors .
Chemical Engineering
Thiazole derivatives can be involved in chemical engineering processes, such as catalysis or process optimization. Their stability and reactivity can be harnessed for various industrial applications .
Computational Chemistry
Finally, in computational chemistry, thiazole derivatives like 2-Pyridin-3-YL-thiazole-5-carboxylic acid can be studied for their electronic properties and interactions with other molecules, which is crucial for drug design and materials development .
Safety and Hazards
The safety information for 2-Pyridin-3-YL-thiazole-5-carboxylic acid includes several hazard statements: H302, H315, H319, H335 . The precautionary statements include P261, P280, P301+P312, P302+P352, P305+P351+P338 . The signal word for this compound is “Warning” and it is represented by the exclamation mark pictogram .
properties
IUPAC Name |
2-pyridin-3-yl-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O2S/c12-9(13)7-5-11-8(14-7)6-2-1-3-10-4-6/h1-5H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYKOXFDRTSNVGV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC=C(S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pyridin-3-YL-thiazole-5-carboxylic acid | |
CAS RN |
248275-42-5 |
Source
|
| Record name | 2-(pyridin-3-yl)-1,3-thiazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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